Cas no 61234-46-6 (Methanone, (2,4-dihydroxy-3-methylphenyl)(2,5-dihydroxyphenyl)-)

• Product Name: Methanone, (2,4-dihydroxy-3-methylphenyl)(2,5-dihydroxyphenyl)-
• CAS No: 61234-46-6
• MF: C₁₄H₁₂O₅
• MW: 260.242084503174
• CID: 487525
• PubChem ID: 71397939
• Update Time: 2025-04-19

Methanone, (2,4-dihydroxy-3-methylphenyl)(2,5-dihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,4-dihydroxy-3-methylphenyl)(2,5-dihydroxyphenyl)-
• (2,4-dihydroxy-3-methylphenyl)-(2,5-dihydroxyphenyl)methanone
• 61234-46-6
• DTXSID20819398
• (2,4-Dihydroxy-3-methylphenyl)(2,5-dihydroxyphenyl)methanone

• Inchi： 1S/C14H12O5/c1-7-11(16)5-3-9(13(7)18)14(19)10-6-8(15)2-4-12(10)17/h2-6,15-18H,1H3
• InChI Key： WYEKYUDMARGADY-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(=CC=C1C(C1C=C(C=CC=1O)O)=O)O

Computed Properties

• Exact Mass: 260.06846
• Monoisotopic Mass: 260.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 97.99